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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of iodamide and other

water-soluble iodinated contrast agents for hysterosalpingography (HSG) in common animal

models. The following information is intended to serve as a guide for researchers in

reproductive biology and drug development.

Overview of Hysterosalpingography in Animal
Models
Hysterosalpingography (HSG) is a radiographic technique used to visualize the uterine cavity

and fallopian tubes. In animal studies, it is a valuable tool for assessing reproductive tract

anatomy, evaluating the effects of developmental drugs on reproductive organs, and

diagnosing causes of infertility. The procedure involves the transcervical infusion of a radio-

opaque contrast agent, such as iodamide, followed by fluoroscopic or radiographic imaging.

Quantitative Data Summary
The following tables summarize key quantitative parameters for hysterosalpingography in

various animal models based on available literature. It is important to note that while the focus

is on iodamide, specific data for this agent is not always available. In such cases, data for

other water-soluble iodinated contrast agents are provided as a reference.

Table 1: Anesthesia Protocols for Hysterosalpingography
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Animal Model Anesthetic Agents Dosage
Route of
Administration

Rat Ketamine / Xylazine
Ketamine: 75 mg/kg;

Xylazine: 10 mg/kg[1]
Intraperitoneal (IP)

Isoflurane

3-5% for induction; 1-

2.5% for

maintenance[1]

Inhalation

Dog Ketamine / Xylazine
Not specified, used for

sedation[2]
Intramuscular (IM)[2]

Propofol (for

induction)

1.0 mg/kg slowly, then

0.5 mg/kg

increments[3]

Intravenous (IV)[3]

Rabbit Ketamine / Midazolam

Ketamine: 25 mg/kg;

Midazolam: 0.05-2

mg/kg[4]

Intramuscular (IM)[4]

Alfaxalone (for

induction)
3-5 mg/kg[4]

Intravenous (IV) or

Intramuscular (IM)[4]

Table 2: Contrast Agent Administration Parameters

Animal Model Contrast Agent Concentration Volume

Rat Iohexol 350 mg Iodine/mL[5] 1-2 mL[5]

Dog Visipaque 320 320 mg Iodine/mL 4-6.5 mL[2]

Rabbit
Iothalamate

meglumine*
30% or 60% solution Not specified

Note: Data for iodamide is limited; values for other water-soluble iodinated contrast agents are

provided as a reference.
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The following are detailed protocols for performing hysterosalpingography in rat, canine, and

rabbit models.

Hysterosalpingography Protocol for Rats
3.1.1 Materials

Anesthesia machine with isoflurane or injectable anesthetics (Ketamine/Xylazine)

Heating pad to maintain body temperature

Small animal speculum or otoscope cone

Flexible catheter (e.g., 22-24 gauge intravenous catheter with the needle removed)

Iodamide or other water-soluble iodinated contrast agent (e.g., Iohexol)

1 mL syringe

Fluoroscopy or digital X-ray system

Gauze and antiseptic solution

3.1.2 Procedure

Animal Preparation: Anesthetize the rat using either isoflurane inhalation or an

intraperitoneal injection of a ketamine/xylazine cocktail.[1] Place the anesthetized animal in

dorsal recumbency on a heating pad.

Cervical Visualization: Gently insert a small animal speculum or a modified otoscope cone

into the vagina to visualize the cervix.

Catheter Insertion: Carefully introduce a flexible catheter through the cervix into the uterine

body.

Contrast Administration: Attach a 1 mL syringe containing 1-2 mL of the contrast agent to the

catheter.[5] Inject the contrast medium slowly and steadily.
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Imaging: Acquire radiographic or fluoroscopic images during and after the injection to

visualize the uterine horns and fallopian tubes. Look for the spillage of contrast into the

peritoneal cavity, which indicates tubal patency.

Post-Procedure Care: After imaging, gently remove the catheter and speculum. Allow the rat

to recover from anesthesia on a heating pad under observation.

Hysterosalpingography Protocol for Dogs
3.2.1 Materials

Sedatives (e.g., Ketamine/Xylazine) or general anesthesia as required

Vaginal speculum

Flexible urinary catheter or a specialized HSG catheter

Iodamide or other non-ionic, water-soluble contrast agent (e.g., Visipaque 320)

10 mL syringe

Radiographic or fluoroscopic equipment

Antiseptic solution and sterile lubricant

3.2.2 Procedure

Animal Preparation: Sedate the dog using an appropriate protocol.[2] Place the animal in

lateral or dorsal recumbency.

Cervical Catheterization: Insert a sterile, lubricated speculum into the vagina to visualize the

cervix. Under guidance, gently insert a flexible catheter into the cervical os.[2] Radiographic

guidance may be beneficial for accurate placement.[2]

Contrast Administration: Administer 4-6.5 mL of the contrast agent through the catheter.[2]

The volume may vary depending on the size of the dog.
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Imaging: Obtain lateral and ventrodorsal radiographs to visualize the uterine horns and

fallopian tubes.[2] The position of the dog can influence the filling of the uterine horns.[2]

Post-Procedure Care: After the procedure, remove the catheter and allow the dog to recover

from sedation under monitoring.

Hysterosalpingography Protocol for Rabbits
3.3.1 Materials

Injectable anesthetics (e.g., Ketamine/Midazolam)

Heating pad

Small animal endoscope or speculum

Fine, flexible catheter

Iodamide or other water-soluble iodinated contrast agent

Syringe (volume dependent on rabbit size)

X-ray or fluoroscopy machine

Antiseptic solution

3.3.2 Procedure

Animal Preparation: Anesthetize the rabbit with an appropriate injectable anesthetic protocol.

[4] Place the animal in dorsal recumbency on a heating pad.

Cervical Visualization and Catheterization: Use a small endoscope or speculum to visualize

the cervix. Carefully guide a fine, flexible catheter into the cervical opening.

Contrast Administration: Slowly inject the water-soluble contrast agent. The volume will

depend on the size of the rabbit and should be sufficient to fill the uterine horns and oviducts.

Imaging: Perform fluoroscopy or take a series of radiographs to observe the flow of the

contrast medium through the reproductive tract and its potential spillage into the peritoneal
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cavity.

Post-Procedure Care: After imaging, gently remove the instruments and monitor the rabbit

during its recovery from anesthesia.

Visualizations
Experimental Workflow Diagrams
The following diagrams illustrate the general workflows for the hysterosalpingography

procedures described above.
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Caption: Workflow for Hysterosalpingography in a Rat Model.
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Caption: Workflow for Hysterosalpingography in a Canine Model.
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Caption: Workflow for Hysterosalpingography in a Rabbit Model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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